Cas no 1358622-75-9 (4,4'-((1,10-Phenanthroline-4,7-diyl)bis(oxy))dianiline)

• Product Name: 4,4'-((1,10-Phenanthroline-4,7-diyl)bis(oxy))dianiline
• CAS No: 1358622-75-9
• MF: C₂₄H₁₈N₄O₂
• MW: 394.42532491684
• CID: 5032861
• PubChem ID: 145712121
• Update Time: 2026-02-28

4,4'-((1,10-Phenanthroline-4,7-diyl)bis(oxy))dianiline Chemical and Physical Properties

Names and Identifiers

• YSZC287
• 4,4'-((1,10-Phenanthroline-4,7-diyl)bis(oxy))dianiline
• 4-[[7-(4-aminophenoxy)-1,10-phenanthrolin-4-yl]oxy]aniline
• 4-{[7-(4-aminophenoxy)-1,10-phenanthrolin-4-yl]oxy}aniline
• 1358622-75-9
• CS-0169901
• Benzenamine, 4,4'-[(1,10-phenanthroline-4,7-diyl)bis(oxy)]bis-
• G64260

• Inchi： 1S/C24H18N4O2/c25-15-1-5-17(6-2-15)29-21-11-13-27-23-19(21)9-10-20-22(12-14-28-24(20)23)30-18-7-3-16(26)4-8-18/h1-14H,25-26H2
• InChI Key： VHTWISYBANXDGH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1C=CN=C2C3C(=C(C=CN=3)OC3C=CC(=CC=3)N)C=CC2=1

Computed Properties

• Exact Mass: 394.14297583g/mol
• Monoisotopic Mass: 394.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 96.3

Additional information on 4,4'-((1,10-Phenanthroline-4,7-diyl)bis(oxy))dianiline

Comprehensive Overview of 4,4'-((1,10-Phenanthroline-4,7-diyl)bis(oxy))dianiline (CAS No. 1358622-75-9)

The compound 4,4'-((1,10-Phenanthroline-4,7-diyl)bis(oxy))dianiline (CAS No. 1358622-75-9) is a highly specialized organic molecule that has garnered significant attention in the fields of materials science, coordination chemistry, and molecular electronics. Its unique structure, featuring a phenanthroline core linked to aniline derivatives via ether bridges, makes it a versatile building block for advanced applications. Researchers and industries are increasingly exploring its potential in supramolecular assemblies, fluorescent probes, and catalysis, aligning with the growing demand for smart materials and sustainable chemistry solutions.

One of the most intriguing aspects of 4,4'-((1,10-Phenanthroline-4,7-diyl)bis(oxy))dianiline is its ability to act as a chelating ligand for transition metals. This property is particularly relevant in the design of metal-organic frameworks (MOFs) and homogeneous catalysts, which are pivotal in green chemistry initiatives. Recent studies highlight its role in photocatalytic water splitting, a hot topic in renewable energy research, where efficient hydrogen production is a global priority. The compound's electron-rich aromatic system and rigid geometry contribute to its stability and reactivity, making it a candidate for next-generation energy storage systems.

In the realm of organic electronics, 4,4'-((1,10-Phenanthroline-4,7-diyl)bis(oxy))dianiline has shown promise as a charge-transport material due to its conjugated π-system. This aligns with the surge in interest for flexible displays, OLEDs, and wearable technology. Its derivatives are being investigated for non-linear optical (NLO) properties, which are critical for photonics and telecommunications. As the demand for high-performance electronic materials grows, this compound's tunable electronic properties position it as a key player in innovation.

The synthesis of 4,4'-((1,10-Phenanthroline-4,7-diyl)bis(oxy))dianiline typically involves multistep organic reactions, including Ullmann coupling or nucleophilic aromatic substitution. Researchers emphasize the importance of purity control and yield optimization, as these factors directly impact its performance in applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its structure and ensuring reproducibility. These methodologies are frequently searched by synthetic chemists and quality control professionals, reflecting the compound's industrial relevance.

From a biological perspective, preliminary studies suggest that 4,4'-((1,10-Phenanthroline-4,7-diyl)bis(oxy))dianiline derivatives may exhibit bioactivity, though this area requires further exploration. Its structural similarity to known DNA intercalators has sparked interest in medicinal chemistry, particularly for targeted drug delivery systems. However, current research focuses primarily on its physicochemical properties rather than therapeutic applications, addressing common queries about its toxicity profile and biocompatibility.

In summary, 4,4'-((1,10-Phenanthroline-4,7-diyl)bis(oxy))dianiline (CAS No. 1358622-75-9) is a multifaceted compound with broad potential across cutting-edge technologies. Its integration into sustainable energy, advanced materials, and electronics underscores its importance in addressing contemporary scientific challenges. As research progresses, this molecule is poised to contribute significantly to innovations that align with global trends like carbon neutrality and digital transformation.